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Compound of Interest

Compound Name: DIVINYLTIN DICHLORIDE

CAS No.: 7532-85-6

Cat. No.: B1582001 Get Quote

Product Focus: Divinyltin Dichloride (DVTD) CAS Registry Number: 7532-85-6 Formula: C

H

Cl

Sn Molecular Weight: 243.71 g/mol [1][2]

Executive Summary: The Vinyltin Advantage
Divinyltin dichloride (DVTD) represents a specialized class of organotin compounds distinct

from the more ubiquitous alkyl (butyl/methyl) and aryl (phenyl) analogs. While Dibutyltin

dichloride (DBTD) is the industry standard for catalysis and stabilization, DVTD offers unique

reactivity due to the vinyl functional group attached directly to the tin center. This unsaturation

allows for polymerization and copolymerization reactions that are impossible with saturated

alkyltins.

This guide provides a rigorous spectroscopic characterization of DVTD, contrasting it with its

primary alternatives: Dibutyltin Dichloride (DBTD) and Diphenyltin Dichloride (DPTD). The

focus is on enabling researchers to definitively validate the identity and purity of DVTD using

NMR, IR, and MS techniques.
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Feature
Divinyltin Dichloride

(DVTD)

Dibutyltin Dichloride

(DBTD)

Diphenyltin

Dichloride (DPTD)

CAS No. 7532-85-6 683-18-1 1135-99-5

Physical State Colorless Liquid White Crystalline Solid White Crystalline Solid

Key Reactivity
Polymerizable (C=C),

Lewis Acid

Lewis Acid,

Transesterification

Lewis Acid, rigid

structure

Diagnostic IR (C=C) ~1580 cm (C-H) alkyl ~2960 cm
(C=C) aromatic

~1430, 1480 cm

Diagnostic NMR
Vinyl multiplets (5.5–

7.5 ppm)

Alkyl multiplets (0.9–

1.8 ppm)

Aromatic multiplets

(7.3–7.8 ppm)

Spectroscopic Deep Dive
Nuclear Magnetic Resonance (NMR) Characterization
NMR is the most definitive tool for characterizing DVTD. The presence of magnetically active

tin isotopes (

Sn and

Sn, both spin 1/2) creates distinctive satellite patterns that serve as a built-in purity check.

H NMR Analysis
Unlike the high-field alkyl signals of DBTD, DVTD displays complex multiplets in the olefinic

region.

Chemical Shift:

5.7 – 7.2 ppm (Complex ABC or ABX system due to vinyl protons).

Coupling: The vinyl protons exhibit strong coupling to the central tin atom. Look for Sn-H

satellites (sidebands) flanking the main vinyl signals.

: Typically ~70–80 Hz (Geminal).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


: Typically ~150–180 Hz (Trans) and ~70–90 Hz (Cis).

Note: The magnitude of

is a direct probe of the coordination geometry; values increase significantly if the tin center
is coordinated by Lewis bases (e.g., DMSO, pyridine).

Sn NMR Analysis
Direct observation of the tin nucleus eliminates background interference from organic

impurities.

DVTD Shift: Typically

-30 to +10 ppm (relative to Me

Sn). The vinyl group is electron-withdrawing compared to butyl, causing a downfield shift
relative to DBTD.

Comparison:

DBTD:

+100 to +120 ppm (Alkyl shielding effects).

DPTD:

-20 to -40 ppm (Aromatic ring current effects).

C NMR Analysis
Vinyl Carbons: Two distinct signals in the

125–145 ppm range.

Satellites: Strong

Sn-

C coupling is observed. The ratio of satellite intensities confirms the presence of a single tin
atom per molecule.
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Infrared Spectroscopy (FT-IR)
IR is critical for confirming the integrity of the vinyl group and the Sn-Cl bond.

Vibration Mode
Frequency (cm

)
Structural Causality

(C=C) Stretch 1580 – 1595

Diagnostic for the vinyl group.

Absent in DBTD. Distinct from

the aromatic ring breathing of

DPTD (which usually appears

as doublets near 1430/1480).

(Sn-C) Stretch 520 – 550

The Sn-Vinyl bond is stronger

and stiffer than Sn-Butyl,

shifting this band to higher

energy compared to DBTD

(~500-520 cm

).

(Sn-Cl) Stretch 300 – 350

Highly sensitive to hydrolysis.

Broadening or disappearance

of this band indicates

conversion to organotin

oxide/hydroxide.

(C-H) Vinyl 3040 – 3060

Weak, sharp bands above

3000 cm

, contrasting with the strong

alkyl C-H bands (<3000 cm

) of DBTD.

Mass Spectrometry (MS)
Organotin compounds exhibit a unique "fingerprint" due to the rich isotopic abundance of Tin

(10 stable isotopes).
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Isotopic Cluster: The molecular ion [M]

and fragment ions will not appear as single peaks but as broad clusters spanning ~10-12
mass units. The most abundant isotopes are

Sn,

Sn, and

Sn.

Chlorine Pattern: The presence of two chlorine atoms adds a characteristic 9:6:1 intensity

pattern (M, M+2, M+4) superimposed on the tin cluster.

Fragmentation Pathway (EI-MS):

Molecular Ion: [Vi

SnCl

]

(m/z ~244 for

Sn,

Cl).

Primary Loss: Loss of one Vinyl radical (•CH=CH

, 27 Da)

[ViSnCl

]

(m/z ~217).

Secondary Loss: Loss of Chlorine radical (•Cl, 35 Da)

[Vi

SnCl]
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(m/z ~209).

Base Peak: Often the mono-organotin cation [ViSnCl]

or the bare metal halide [SnCl]

.

Experimental Protocols
Protocol A: Sample Preparation for NMR

Solvent: Deuterated Chloroform (CDCl

) is standard. For moisture-sensitive samples, use anhydrous CDCl

stored over molecular sieves.

Concentration: ~20-30 mg of DVTD in 0.6 mL solvent.

Tube: Standard 5mm NMR tube.

Precaution: Organotins are toxic.[3] Preparation must be conducted in a fume hood.

Self-Validation: Check the water peak in CDCl

(

1.56). If broadened or shifted, hydrolysis of the Sn-Cl bond may have occurred (generating
HCl).

Protocol B: Purity Assessment via Disproportionation
Check
DVTD is often synthesized via the Kocheshkov redistribution reaction:

Common impurities are Vinyltin Trichloride and Trivinyltin Chloride.[4]

Test: Run

Sn NMR.
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Result: A single peak confirms pure DVTD. Multiple peaks indicate incomplete redistribution.

Trivinyltin Chloride:[4][5] Typically upfield of DVTD.

Vinyltin Trichloride:[5][6] Typically downfield of DVTD.

Visualized Workflows
Characterization Logic Flow
The following diagram illustrates the decision matrix for validating DVTD synthesis and purity.

Crude Divinyltin Dichloride

Step 1: FT-IR Screening

Check 1580 cm-1 (C=C)
& 300-350 cm-1 (Sn-Cl)

Step 2: NMR Sample Prep
(Anhydrous CDCl3)

Bands Present

1H NMR Analysis 119Sn NMR Analysis

Purity Decision

Vinyl Multiplets
+ Sn Satellites

Single Peak
(-30 to +10 ppm)
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Click to download full resolution via product page

Caption: Step-by-step workflow for the spectroscopic validation of Divinyltin Dichloride.

Mass Spectrometry Fragmentation Pathway
Understanding the fragmentation helps identify the compound in complex mixtures (e.g.,

polymerization broths).

Molecular Ion
[Vi2SnCl2]+.
(m/z ~244)

[ViSnCl2]+
(Loss of Vinyl)- 27 Da (C2H3)

[Vi2SnCl]+
(Loss of Cl)

- 35 Da (Cl)

[SnCl]+
(Inorganic Core)

- Vinyl/Cl

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in Electron Ionization (EI) Mass

Spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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